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Compound Name: 1,1,3-Trichloropropene

Cat. No.: B110787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

As a senior application scientist, I understand that progress in the lab goes hand-in-hand with

rigorous safety protocols. This guide provides essential, in-depth information for the safe

handling of 1,1,3-trichloropropene (CAS No. 2567-14-8), a versatile but hazardous chemical

intermediate. Our goal is to empower you with the knowledge to not only protect yourself but

also to ensure the integrity of your research by fostering a culture of safety.

Understanding the Compound: Why Caution is
Critical
1,1,3-Trichloropropene is a colorless to light yellow liquid with a sharp, pungent odor.[1] It is a

valuable intermediate in chemical synthesis, notably in the production of pesticides and other

chemicals.[1] However, its utility is matched by its hazardous properties. It is a flammable liquid

and vapor, harmful if swallowed, and causes skin and serious eye irritation.[2][3] Understanding

these intrinsic properties is the first step in developing a robust safety plan.

Core Safety Directives: Personal Protective
Equipment (PPE)
The selection of appropriate PPE is your first and most critical line of defense. A risk

assessment should always precede handling, but the following provides a baseline for working

with 1,1,3-trichloropropene.
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Engineering Controls: The Primary Barrier
Before considering personal gear, robust engineering controls must be in place.

Ventilation: Always handle 1,1,3-trichloropropene in a well-ventilated area.[4] A certified

chemical fume hood is mandatory for all operations that may generate vapors or aerosols.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.[4]

Personal Protective Equipment: Your Last Line of
Defense
While engineering controls are designed to contain the hazard, PPE is crucial for protecting

you from residual exposure.

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[2] A face

shield should be worn in situations with a higher risk of splashing.[4]

Skin Protection:

Gloves: Wear impervious gloves. While specific breakthrough times for 1,1,3-
trichloropropene are not readily available in the searched literature, gloves made of

materials like Viton or nitrile rubber are generally recommended for chlorinated solvents.

Always inspect gloves for any signs of degradation or perforation before use and change

them frequently.

Lab Coat: A chemically resistant lab coat is essential.

Additional Protection: For larger quantities or tasks with a high splash risk, consider a

chemical-resistant apron and boots.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during emergency situations, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.[5]
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The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.

Risk Assessment
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(e.g., small scale transfer, reaction setup)

Work in Chemical Fume HoodAlways
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- Lab Coat
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For all tasks

Ensure Access to Eyewash/Shower
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Caption: PPE selection workflow for handling 1,1,3-Trichloropropene.

Operational Plan: From Receipt to Disposal
A meticulous operational plan is vital for minimizing risk throughout the chemical's lifecycle in

your laboratory.

Handling and Storage
Grounding: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment during transfer.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use only non-sparking tools.[4]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] Keep

away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and alkali metals.[2]

Personal Hygiene: Do not eat, drink, or smoke in areas where 1,1,3-trichloropropene is

handled.[4] Wash hands thoroughly after handling.[4]

Parameter Value Source

CAS Number 2567-14-8 [2][6]

Molecular Formula C3H3Cl3 [1][6]

Molecular Weight 145.41 g/mol [1][6]

Appearance
Colorless to light yellow/brown

liquid
[1][6]

Boiling Point 131.5 °C [7]

Flash Point 48.9 °C [1]

Density 1.4 g/cm³ (at 20 °C) [7]

Emergency Procedures: Be Prepared
Even with the best precautions, accidents can happen. A clear and practiced emergency plan is

crucial.

Spills and Leaks
Immediate Actions:

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[4]

Ensure adequate ventilation.

Containment and Cleanup:
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Wear appropriate PPE, including respiratory protection if necessary.

For small spills, absorb with a non-combustible material like sand, earth, or vermiculite.[4]

[5]

Collect the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.[4]

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush skin with plenty of

soap and water.[4] Seek medical attention if irritation persists.[4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4] If not

breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[2] Seek immediate medical

attention.[2]

Disposal Plan: Responsible Stewardship
Proper disposal is a critical final step in the safe handling of 1,1,3-trichloropropene.

Waste Characterization: All waste containing 1,1,3-trichloropropene, including

contaminated absorbents and PPE, must be treated as hazardous waste.

Containerization: Store waste in clearly labeled, sealed containers that are compatible with

the chemical.

Disposal: Dispose of contents and container in accordance with all local, regional, national,

and international regulations.[4] This will typically involve a licensed hazardous waste

disposal contractor.
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By adhering to these comprehensive guidelines, you can confidently and safely utilize 1,1,3-
trichloropropene in your research and development endeavors, fostering a secure and

productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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